Cas no 2940938-14-5 (O3-tert-butyl O1-methyl 3-azabicyclo[3.1.1]heptane-1,3-dicarboxylate)

• Product Name: O3-tert-butyl O1-methyl 3-azabicyclo[3.1.1]heptane-1,3-dicarboxylate
• CAS No: 2940938-14-5
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6800746
• PubChem ID: 169546197
• Update Time: 2025-07-09

O3-tert-butyl O1-methyl 3-azabicyclo[3.1.1]heptane-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• O3-tert-butyl O1-methyl 3-azabicyclo[3.1.1]heptane-1,3-dicarboxylate
• G18649
• 2940938-14-5

• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(16)14-7-9-5-13(6-9,8-14)10(15)17-4/h9H,5-8H2,1-4H3
• InChI Key： STBFAIMKWQXFCZ-UHFFFAOYSA-N
• SMILES： O(C)C(C12CN(C(=O)OC(C)(C)C)CC(C1)C2)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Additional information on O3-tert-butyl O1-methyl 3-azabicyclo[3.1.1]heptane-1,3-dicarboxylate

Comprehensive Overview of O3-tert-butyl O1-methyl 3-azabicyclo[3.1.1]heptane-1,3-dicarboxylate (CAS No. 2940938-14-5)

O3-tert-butyl O1-methyl 3-azabicyclo[3.1.1]heptane-1,3-dicarboxylate (CAS No. 2940938-14-5) is a specialized bicyclic compound that has garnered significant attention in pharmaceutical and organic synthesis research. This molecule features a unique 3-azabicyclo[3.1.1]heptane core, which is a key structural motif in drug discovery due to its rigid framework and potential bioactivity. The presence of both tert-butyl and methyl ester groups enhances its versatility as an intermediate in complex synthetic pathways.

In recent years, researchers have focused on the application of O3-tert-butyl O1-methyl 3-azabicyclo[3.1.1]heptane-1,3-dicarboxylate in the development of novel therapeutics, particularly in the fields of neurology and immunology. Its structural similarity to bioactive alkaloids makes it a promising candidate for modulating protein-protein interactions. The compound's CAS No. 2940938-14-5 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The synthesis of O3-tert-butyl O1-methyl 3-azabicyclo[3.1.1]heptane-1,3-dicarboxylate involves multi-step organic reactions, including esterification and cyclization strategies. Its 3-azabicyclo[3.1.1]heptane scaffold is particularly challenging to construct, requiring precise control of stereochemistry. This complexity has led to increased interest in optimizing its production for scalable applications, as highlighted in recent patents and publications.

From an industrial perspective, the demand for CAS No. 2940938-14-5 has risen due to its utility in fragment-based drug design (FBDD). Its balanced lipophilicity and molecular weight align with the "rule of three" principles for fragment libraries. Companies specializing in custom synthesis often list this compound as a high-priority item, catering to pharmaceutical R&D teams exploring new chemical spaces.

Environmental and safety studies of O3-tert-butyl O1-methyl 3-azabicyclo[3.1.1]heptane-1,3-dicarboxylate indicate favorable stability profiles under standard laboratory conditions. The tert-butyl group contributes to enhanced shelf life, while the methyl ester allows for straightforward derivatization. These properties make it a reliable building block for high-throughput screening campaigns targeting G-protein-coupled receptors (GPCRs).

Emerging trends show that researchers are investigating the chiral resolution of 2940938-14-5 to access enantiopure variants for asymmetric synthesis. The bicyclic system's constrained geometry offers unique opportunities for creating stereospecific catalysts, addressing a hot topic in green chemistry initiatives. Computational chemists frequently include this scaffold in molecular docking studies due to its privileged structure.

Analytical characterization of O3-tert-butyl O1-methyl 3-azabicyclo[3.1.1]heptane-1,3-dicarboxylate typically involves advanced techniques like LC-MS and 2D NMR spectroscopy. The distinct proton environments in the 3-azabicyclo[3.1.1]heptane ring generate characteristic splitting patterns that aid in structural verification. These methods are crucial for quality control in contract manufacturing organizations (CMOs) producing this compound.

Recent breakthroughs have demonstrated the potential of CAS No. 2940938-14-5 in bioorthogonal chemistry applications. The strained nature of its bicyclic system enables selective reactions with tetrazine derivatives, a property leveraged in targeted drug delivery systems. This aligns with current interests in precision medicine and theranostic agent development.

Regulatory databases classify O3-tert-butyl O1-methyl 3-azabicyclo[3.1.1]heptane-1,3-dicarboxylate as a research-grade chemical with no significant restrictions for laboratory use. However, proper handling protocols should always be followed, as with all synthetic intermediates. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions and personal protective equipment requirements.

The future outlook for 2940938-14-5 remains promising, with ongoing investigations into its pharmacokinetic properties and metabolic stability. As drug discovery paradigms shift toward smaller, more rigid frameworks, the 3-azabicyclo[3.1.1]heptane architecture continues to attract attention from both academia and industry innovators seeking next-generation therapeutic candidates.